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Introduction

1-Methyl-2-oxopiperidine-4-carboxylic acid, with the CAS number 1000932-09-1, is a
heterocyclic organic compound.[1] Its structure features a six-membered piperidine ring
containing a lactam (a cyclic amide) and a carboxylic acid functional group at the 4-position.
The nitrogen atom of the piperidine ring is substituted with a methyl group. This molecule is
recognized as a valuable building block in medicinal chemistry and organic synthesis, primarily
utilized as an intermediate in the development of more complex molecules.[2][3] While detailed
experimental data remains limited in publicly accessible literature, this guide consolidates
available information on its chemical properties and provides a putative synthetic approach
based on related compounds.

Core Chemical Properties

Currently, experimentally determined physicochemical data for 1-Methyl-2-oxopiperidine-4-
carboxylic acid is not widely published. The information available is primarily from commercial
suppliers and computational predictions.

Table 1: Physical and Chemical Properties of 1-Methyl-2-oxopiperidine-4-carboxylic Acid
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Property Value Source
Molecular Formula C7H11NOs [1]
Molecular Weight 157.17 g/mol [1]
CAS Number 1000932-09-1 [1]
Physical Form White to Yellow Solid [4]
Storage Temperature Eoc;m Temperature (Sealed, 4]

ry

Table 2: Predicted Physicochemical Properties of Related Compounds

Note: The following data is for the closely related compound, Methyl 2-oxopiperidine-4-
carboxylate (CAS 25504-47-6), and should be used as an estimation for the target carboxylic

acid.
Property Predicted Value Source
Boiling Point 316.0£ 35.0 °C
Density 1.150 £ 0.06 g/cm3
pKa 15.65+0.40
Solubility Soluble in organic solvents [5]

Spectroscopic Characterization

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 1-Methyl-2-
oxopiperidine-4-carboxylic acid is not readily available in the reviewed literature. However,
the expected spectral characteristics can be inferred from its functional groups.

e 1H NMR: The spectrum would be expected to show signals for the N-methyl group, the
protons on the piperidine ring, and a characteristic broad singlet for the carboxylic acid
proton, typically downfield.
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e 13C NMR: The spectrum should display seven distinct carbon signals, including a carbonyl
carbon for the lactam, a carboxylic acid carbon, the N-methyl carbon, and the four carbons of
the piperidine ring.

» IR Spectroscopy: The infrared spectrum would be characterized by a broad O-H stretching
band for the carboxylic acid, a C=0 stretching band for the carboxylic acid, and another C=0
stretching band for the lactam.

e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the compound's molecular weight.

Synthesis and Reactivity
Putative Synthetic Pathway

A specific, detailed experimental protocol for the synthesis of 1-Methyl-2-oxopiperidine-4-
carboxylic acid is not described in the available literature. However, a plausible synthetic
route involves the hydrolysis of its corresponding methyl ester, Methyl 2-oxopiperidine-4-
carboxylate, which is commercially available. A general procedure for the hydrolysis of a similar
ester to a carboxylic acid using lithium hydroxide has been reported and could be adapted.

The proposed workflow is as follows:
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Caption: Proposed synthesis of the target compound via ester hydrolysis.

Chemical Reactivity

The chemical reactivity of 1-Methyl-2-oxopiperidine-4-carboxylic acid is dictated by its
functional groups: a tertiary amine, a lactam, and a carboxylic acid.

o Carboxylic Acid: This group can undergo typical reactions such as esterification, amide bond

formation, and reduction.

o Lactam: The lactam is relatively stable but can be hydrolyzed under harsh acidic or basic
conditions.

» N-Methyl Group: The tertiary amine can be involved in salt formation with acids.

Biological and Pharmacological Context
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There is no specific information in the reviewed literature regarding the biological activity,
pharmacological properties, or involvement in any signaling pathways of 1-Methyl-2-
oxopiperidine-4-carboxylic acid itself. However, the piperidine scaffold is a common motif in
many biologically active compounds, and piperidine carboxylic acid derivatives are recognized
as important intermediates in drug discovery.[3] The presence of the carboxylic acid group can
be crucial for interactions with biological targets, but it can also present challenges in drug
design related to metabolic stability and membrane permeability.[6]

Conclusion

1-Methyl-2-oxopiperidine-4-carboxylic acid is a commercially available building block with
potential applications in medicinal chemistry and organic synthesis. While a comprehensive
experimental characterization is not yet publicly available, its chemical properties can be
inferred from its structure and data from related compounds. The development of a detailed
understanding of its reactivity and potential biological activity will rely on future research efforts.
This guide provides a foundational overview for scientists and researchers interested in utilizing
this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1291826#1-methyl-2-oxopiperidine-4-carboxylic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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